Cas no 69377-81-7 (Fluroxypyr)

• Product Name: Fluroxypyr
• CAS No: 69377-81-7
• MF: C₇H₅Cl₂FN₂O₃
• MW: 255.030603170395
• MDL: MFCD01311822
• CID: 58964
• PubChem ID: 24869330
• Update Time: 2025-06-28

Fluroxypyr Chemical and Physical Properties

Names and Identifiers

• 2-((4-Amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy)acetic acid
• ((4-Amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy)acetic acid
• EF-689
• ((4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy)-aceticacid
• 4-amino-3,5-dichloro-6-fluoro-2-pyridyloxyaceticacid
• ff404
• ADVANCE
• 2-(4-Amino-3,5-dichloro-6-fluoropyrin-2-yl)oxyacetic acid
• Fluroxypyr
• [(4-Amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetic acid
• Fluroxypyr Solution
• P-521N
• 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic acid
• 4,5-amino-3,5-dichloro-6-fluoro-2-pyridinyloxyacetic acid
• 4-amino-3,5-dichloro-6-fluoro-pyridin-2-yloxyacetic acid
• ff4014
• 4-Amino-3,5-dichloro-6-fluoro-2-pyridyloxyacetic acid
• TRASTAN
• NCGC00163805-03
• Fluroxypyr 100 microg/mL in Acetonitrile
• CHEMBL1895005
• Q-201130
• DTXSID2034627
• BARCLAY HURLER
• HSDB 6655
• Fluroxypyr acid
• UNII-8O40SHO197
• NS00001734
• 2-(4-amino-3,5-dichloro-6-fluoropyridin-2-yloxy)acetic acid
• Dauko 433
• HY-B1842
• EINECS Annex I Index 607-255-00-2
• ACETIC ACID, ((4-AMINO-3,5-DICHLORO-6-FLUORO-2-PYRIDINYL)OXY)-
• MFCD01311822
• FLUROXYPYR [ISO]
• 2-[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetic acid
• FLUROXYPYR [HSDB]
• Fluroxypyr, PESTANAL(R), analytical standard
• DTXCID0014627
• 2-(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxyacetic acid
• Tox21_301096
• CS-0013911
• Acetic acid, [(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]-
• FT-0641235
• C18858
• Q13416874
• NCGC00163805-02
• CHEBI:82017
• 8O40SHO197
• 69377-81-7
• NCGC00254996-01
• MEFQWPUMEMWTJP-UHFFFAOYSA-N
• EF 689
• 2-((4-AMINO-3,5-DICHLORO-6-FLUORO-2-PYRIDINYL)OXY)ACETIC ACID
• Fluroxypyr [BSI:ISO]
• NCGC00163805-01
• Shuangzhiling; Starane Advanced;EF 689
• fluroxypyr-meptyl TP3
• FLUROXYPYR [MI]
• SCHEMBL23545
• Fluroxypyr 1000 microg/mL in Acetone
• AKOS015916307
• CAS-69377-81-7

• MDL： MFCD01311822
• Inchi： 1S/C7H5Cl2FN2O3/c8-3-5(11)4(9)7(12-6(3)10)15-1-2(13)14/h1H2,(H2,11,12)(H,13,14)
• InChI Key： MEFQWPUMEMWTJP-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1N)Cl)F)OCC(=O)O

Computed Properties

• Exact Mass: 253.96600
• Monoisotopic Mass: 253.966126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 85.4

Experimental Properties

• Color/Form: White crystals, no odor.
• Density: 1.3
• Melting Point: 57.5 ºC
• Boiling Point: 399.4 °C at 760 mmHg
• Flash Point: 195.3 °C
• Refractive Index: 1.608
• PSA: 85.44000
• LogP: 2.15430
• Solubility: Not determined
• Merck: 13,4229

Fluroxypyr Security Information

• Hazard Statement： H412
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 52/53
• Safety Instruction： S61
• RTECS：AF2500000
• Risk Phrases：R52/53
• Toxicity：LD50 orally in rats: 2405 mg/kg; i.p. in male, female rats: 458, 519 mg/kg; percutaneous in rabbits >5000 mg/kg (Paul)
• Safety Term：S61
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Fluroxypyr

Fluroxypyr (CAS No. 69377-81-7): An Overview of Its Properties, Applications, and Recent Research

Fluroxypyr, with the chemical abstracts service (CAS) number 69377-81-7, is a widely used herbicide in the agricultural industry. This compound belongs to the phenoxy carboxylic acid class of herbicides and is known for its effectiveness in controlling broadleaf weeds in various crops, including cereals, grasslands, and non-cultivated areas. The molecular formula of Fluroxypyr is C₁₃H₁₀F₃O₄, and its molecular weight is approximately 285.21 g/mol.

The chemical structure of Fluroxypyr features a fluorine-substituted phenoxy group and a carboxylic acid moiety, which contribute to its herbicidal activity. The fluorine substitution enhances the compound's stability and selectivity, making it particularly effective against a wide range of broadleaf weeds while minimizing damage to desirable crops. This unique chemical structure has been the subject of numerous studies aimed at understanding its mode of action and optimizing its use in agricultural practices.

Fluroxypyr operates by inhibiting the enzyme enolpyruvylshikimate-3-phosphate synthase (EPSPS), which is crucial for the biosynthesis of aromatic amino acids in plants. This inhibition disrupts the shikimate pathway, leading to the accumulation of shikimic acid and ultimately causing plant death. The selectivity of Fluroxypyr is attributed to its ability to be metabolized more rapidly by grasses compared to broadleaf plants, allowing it to control weeds without harming the crop.

In recent years, significant advancements have been made in understanding the environmental fate and behavior of Fluroxypyr. Studies have shown that it has a relatively low persistence in soil and water, with a half-life ranging from a few days to several weeks depending on environmental conditions. This characteristic makes it a preferred choice for integrated weed management strategies, as it reduces the risk of long-term environmental contamination.

The safety profile of Fluroxypyr has also been extensively evaluated. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Food Safety Authority (EFSA) have conducted comprehensive risk assessments and concluded that it poses minimal risks to human health and the environment when used according to label instructions. However, proper handling and application practices are essential to ensure safe use.

In addition to its primary use as a herbicide, Fluroxypyr has been explored for potential applications in other areas. For instance, recent research has investigated its use in controlling invasive plant species in natural ecosystems. These studies have shown promising results, suggesting that Fluroxypyr could play a role in ecological management programs aimed at preserving biodiversity.

The development of new formulations and application methods has further enhanced the effectiveness and efficiency of Fluroxypyr. For example, encapsulated formulations have been developed to improve its stability and reduce drift during application. These advancements not only enhance its performance but also contribute to more sustainable agricultural practices by minimizing environmental impact.

In conclusion, Fluroxypyr (CAS No. 69377-81-7) is a versatile and effective herbicide with a well-established safety profile. Its unique chemical structure and mode of action make it an essential tool in modern agriculture for controlling broadleaf weeds while promoting sustainable farming practices. Ongoing research continues to expand our understanding of its properties and potential applications, ensuring that it remains a valuable asset in the agricultural industry.